Cas no 2137815-01-9 (2-Oxa-7-azaspiro[4.4]nonane-3-methanamine, N-cyclopropyl-N-methyl-)

• Product Name: 2-Oxa-7-azaspiro[4.4]nonane-3-methanamine, N-cyclopropyl-N-methyl-
• CAS No: 2137815-01-9
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5279480
• Update Time: 2025-05-24

2-Oxa-7-azaspiro[4.4]nonane-3-methanamine, N-cyclopropyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-7-azaspiro[4.4]nonane-3-methanamine, N-cyclopropyl-N-methyl-

• Inchi： 1S/C12H22N2O/c1-14-5-4-12(8-14)6-11(15-9-12)7-13-10-2-3-10/h10-11,13H,2-9H2,1H3
• InChI Key： YYXRORIQVAQIMS-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C)C2)CC(CNC2CC2)O1

Additional information on 2-Oxa-7-azaspiro[4.4]nonane-3-methanamine, N-cyclopropyl-N-methyl-

Introduction to 2-Oxa-7-azaspiro[4.4]nonane-3-methanamine, N-cyclopropyl-N-methyl- (CAS No. 2137815-01-9) and Its Emerging Applications in Chemical Biology

2-Oxa-7-azaspiro[4.4]nonane-3-methanamine, N-cyclopropyl-N-methyl-, identified by the CAS number 2137815-01-9, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinct spirocyclic framework and functional group distribution. This molecule, featuring a nitrogen-containing heterocycle linked to an oxygen atom within a spiro arrangement, presents an intriguing scaffold for medicinal chemistry and pharmacological research. The presence of a cyclopropyl group and a methyl-substituted amine moiety further enhances its complexity, offering multiple sites for chemical modification and biological interaction.

The spirocyclic core of 2-Oxa-7-azaspiro[4.4]nonane-3-methanamine, N-cyclopropyl-N-methyl- (CAS No. 2137815-01-9) contributes to its rigidity, which can be advantageous in designing molecules with precise three-dimensional shapes for target binding. This structural motif has been increasingly explored in the development of novel bioactive compounds, particularly in the quest for small-molecule inhibitors and modulators of enzyme activity. The nitrogen atom in the azaspiro ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions, while the cyclopropyl group introduces steric bulk that can fine-tune binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex scaffolds with greater accuracy. Studies suggest that 2-Oxa-7-azaspiro[4.4]nonane-3-methanamine, N-cyclopropyl-N-methyl- (CAS No. 2137815-01-9) may exhibit inhibitory activity against various therapeutic targets, including kinases and proteases implicated in cancer and inflammatory diseases. The N-cyclopropyl-N-methyl substitution pattern is particularly noteworthy, as it can modulate metabolic stability and pharmacokinetic properties, making it a promising candidate for further optimization.

In vitro studies have begun to unravel the potential biological activities of this compound. Initial screening assays indicate that derivatives of 2-Oxa-7-azaspiro[4.4]nonane-3-methanamine, N-cyclopropyl-N-methyl- (CAS No. 2137815-01-9) may interfere with signaling pathways critical for cell proliferation and differentiation. The spirocyclic structure appears to stabilize the molecule against degradation, allowing for prolonged interaction with biological targets. Additionally, the cyclopropyl group has been shown to enhance solubility in certain solvents, facilitating its use in drug formulation and delivery systems.

The synthesis of 2-Oxa-7-azaspiro[4.4]nonane-3-methanamine, N-cyclopropyl-N-methyl- (CAS No. 2137815-01-9) presents both challenges and opportunities for synthetic chemists. The spirocyclic linkage requires precise control over reaction conditions to ensure high yield and selectivity. However, recent methodologies involving transition-metal catalysis have improved the efficiency of such transformations, making it more feasible to access complex derivatives rapidly.

The pharmaceutical industry is increasingly interested in heterocyclic compounds due to their diverse biological activities and synthetic versatility. 2-Oxa-7-azaspiro[4.4]nonane-3-methanamine, N-cyclopropyl-N-methyl- (CAS No. 2137815-01-9) exemplifies how novel scaffolds can inspire the discovery of next-generation therapeutics. Its unique structural features make it a valuable building block for drug discovery programs targeting neurological disorders, metabolic diseases, and infectious diseases.

Future research directions may focus on exploring analogs of this compound with enhanced potency and selectivity. By modifying substituents such as the cyclopropyl group or introducing additional functional moieties, scientists can fine-tune the pharmacological profile of 2-Oxa-7-azaspiro[4.4]nonane-3-methanamine, N-cyclopropyl-N-methyl- (CAS No. 2137815-01-9). Advances in biocatalysis and flow chemistry may also contribute to more sustainable synthesis routes, aligning with global efforts toward green chemistry principles.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 2-Oxa-7-azaspiro[4.4]nonane-3-methanamine, N-cyclopropyl-N-methyl- (CAS No. 2137815-01-9). These computational tools can predict binding affinities and metabolic stability with remarkable accuracy, reducing the time required for experimental validation.

In conclusion, 2-Oxa -7 - azaspiro [ 4 . 4 ] nonane - 3 - methanamine , N - cyc lo prop yl -N - me thyl ( CAS No . 21 3 7 815 -0 1 -9 ) represents a significant advancement in medicinal chemistry , offering a versatile scaffold with potential applications across multiple therapeutic areas . Its unique structural features , combined with promising preliminary biological data , position it as a key compound for further investigation . As research continues , this molecule is likely to inspire innovative approaches to drug design and development .